Cas no 1406116-53-7 (1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid)

• Product Name: 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid
• CAS No: 1406116-53-7
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 4597315
• PubChem ID: 63333802
• Update Time: 2025-05-23

1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylic acid
• 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid

• Inchi： 1S/C14H13BrN2O2/c1-8-5-6-9(7-11(8)15)17-12-4-2-3-10(12)13(16-17)14(18)19/h5-7H,2-4H2,1H3,(H,18,19)
• InChI Key： SZWNBDYCJGQDNR-UHFFFAOYSA-N
• SMILES： N1=C(C(O)=O)C2CCCC=2N1C1=CC=C(C)C(Br)=C1

Additional information on 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid

Introduction to 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid (CAS No. 1406116-53-7)

The compound 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid, identified by the CAS number 1406116-53-7, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopentacpyrazole ring system. The presence of a bromine atom and a methyl group on the phenyl ring introduces unique electronic and steric properties, making it an interesting subject for research in fields such as pharmacology, materials science, and organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecular architectures. The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and cyclization reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. These efforts have not only improved the synthesis protocols but also expanded the scope of its potential applications.

In the realm of pharmacology, this compound has garnered attention due to its potential as a drug candidate. The cyclopentacpyrazole moiety is known to exhibit bioactivity across various biological systems. Studies have demonstrated that this compound possesses promising anti-inflammatory and antioxidant properties, which could be harnessed in the development of therapeutic agents. Furthermore, its ability to interact with specific biological targets, such as enzymes and receptors, makes it a valuable tool in drug discovery programs.

Beyond pharmacology, this compound has also found relevance in materials science. The unique electronic properties of the cyclopentacpyrazole ring system make it a candidate for applications in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have highlighted its ability to enhance the efficiency of these devices by improving charge transport properties and emission characteristics.

The structural versatility of 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid also lends itself to applications in polymer chemistry. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical strength and thermal stability. These materials hold promise for use in high-performance composites and advanced coatings.

In conclusion, the compound 1-(3-bromo-4-methylphenyl)-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid (CAS No. 1406116-53-7) represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable subject for ongoing research and development efforts. As scientific understanding continues to evolve, this compound is expected to unlock new possibilities in drug discovery, materials science, and beyond.